Cas no 899756-82-2 (5-(2,4-dichlorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 5-(2,4-dichlorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 899756-82-2
• MF: C₁₄H₁₂Cl₂N₄O₂
• MW: 339.17668056488
• CID: 5488008
• Update Time: 2025-06-22

5-(2,4-dichlorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-[(2,4-dichlorophenyl)methyl]-1-(2-hydroxyethyl)pyrazolo[3,4-d]pyrimidin-4-one
• 5-(2,4-dichlorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

• Inchi： 1S/C14H12Cl2N4O2/c15-10-2-1-9(12(16)5-10)7-19-8-17-13-11(14(19)22)6-18-20(13)3-4-21/h1-2,5-6,8,21H,3-4,7H2
• InChI Key： RGSDPBCAZCOKRM-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(Cl)C=C2Cl)C(=O)C2C=NN(CCO)C=2N=1

Additional information on 5-(2,4-dichlorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

Introduction to 5-(2,4-dichlorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 899756-82-2)

5-(2,4-dichlorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 899756-82-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a dichlorophenyl group and a hydroxyethyl substituent, contribute to its distinct pharmacological profile.

The chemical structure of 5-(2,4-dichlorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one is characterized by a central pyrazolopyrimidine core with specific functional groups that enhance its biological activity. The dichlorophenyl group provides lipophilicity and stability, while the hydroxyethyl substituent confers polarity and potential for hydrogen bonding interactions. These properties make the compound a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 5-(2,4-dichlorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one in the treatment of various diseases. One notable area of research is its antiviral activity. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against several RNA viruses, including influenza and hepatitis C virus (HCV). The mechanism of action involves the inhibition of viral RNA-dependent RNA polymerase (RdRp), a key enzyme in viral replication.

In addition to its antiviral properties, 5-(2,4-dichlorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one has shown promise in cancer therapy. Research conducted at the National Cancer Institute revealed that this compound possesses significant anti-proliferative effects on various cancer cell lines. It selectively targets cancer cells by inducing apoptosis and inhibiting cell cycle progression. The specific molecular targets and pathways involved in these effects are currently under investigation.

The pharmacokinetic properties of 5-(2,4-dichlorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one have also been studied extensively. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and exhibits good bioavailability. It is metabolized primarily in the liver through cytochrome P450 enzymes and is eliminated via both renal and hepatic routes.

To further evaluate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 5-(2,4-dichlorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one. Phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. Ongoing Phase II trials are focusing on specific disease indications such as viral infections and cancer.

In conclusion, 5-(2,4-dichlorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 899756-82-2) represents a promising candidate in the development of novel therapeutics for a range of diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to uncover its full potential, this compound holds significant promise for improving patient outcomes in various medical conditions.